Cas no 25680-59-5 (3-(propan-2-yl)-1,2-dihydropyrazin-2-one)

3-(propan-2-yl)-1,2-dihydropyrazin-2-one structure
25680-59-5 structure
Product Name:3-(propan-2-yl)-1,2-dihydropyrazin-2-one
CAS No:25680-59-5
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD19217684
CID:283473
PubChem ID:117602
Update Time:2025-04-19

3-(propan-2-yl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrazinone,3-(1-methylethyl)-
    • 3-propan-2-yl-1H-pyrazin-2-one
    • 3-(propan-2-yl)pyrazin-2(1H)-one
    • 3-Isopropyl-(1H)-pyrazin-2-one
    • 3-(propan-2-yl)-1,2-dihydropyrazin-2-one
    • Z1203732938
    • EN300-159747
    • 25680-59-5
    • SCHEMBL16431582
    • MFCD13705423
    • W12756
    • DTXSID50180381
    • isopropyl hydroxypyrazine
    • GS2587
    • NS00048211
    • 3-isopropylpyrazin-2-ol
    • 2(1H)-Pyrazinone, 3-(1-methylethyl)-
    • 3-(1-Methylethyl)-2(1H)-pyrazinone
    • EINECS 247-185-6
    • 3-(propan-2-yl)pyrazin-2-ol
    • AKOS006355453
    • AS-60287
    • CS-0035844
    • SCHEMBL2633430
    • SME3GD5ZSK
    • DZWQRZCJQHBJRI-UHFFFAOYSA-N
    • SY124867
    • MDL: MFCD19217684
    • Inchi: 1S/C7H10N2O/c1-5(2)6-7(10)9-4-3-8-6/h3-5H,1-2H3,(H,9,10)
    • InChI Key: DZWQRZCJQHBJRI-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C)C)=NC=CN1

Computed Properties

  • Exact Mass: 138.0794
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46

3-(propan-2-yl)-1,2-dihydropyrazin-2-one Pricemore >>

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